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Compound of Interest

Compound Name: GSK2795039

Cat. No.: B607802

Essential Safety and Handling Guide for
GSK2795039

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
GSK2795039, a potent and selective NADPH oxidase 2 (NOX2) inhibitor. Adherence to these
procedures is essential to ensure a safe laboratory environment and the integrity of your
research.

Immediate Safety Information

GSK2795039 is a small molecule inhibitor used in laboratory research to study the role of
NOX2 in various pathological and physiological processes.[1][2] While a specific Safety Data
Sheet (SDS) should always be consulted, the following provides a summary of essential safety
precautions based on its nature as a research chemical.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required at all times when handling GSK2795039 in solid or
solution form.[3][4][5][6]
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PPE Category

Item

Rationale

Body Protection

Laboratory Coat

Protects skin and clothing from

potential splashes and spills.

[6]

Hand Protection

Nitrile Gloves

Provides a barrier against skin

contact.[4]

Eye Protection

Safety Glasses with Side
Shields or Goggles

Protects eyes from splashes

and airborne particles.[4]

Foot Protection

Closed-toe Shoes

Prevents injury from spills or

dropped items.[3]

First Aid Measures

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek medical

attention.

Skin Contact

Immediately wash the affected area with soap

and water. Remove contaminated clothing. Seek

medical attention if irritation develops.

Move the individual to fresh air. If breathing is

Inhalation difficult, administer oxygen. Seek medical
attention.
Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

Operational Plan: Step-by-Step Handling

Procedures
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This section outlines the standard operating procedures for the preparation and use of
GSK2795039 in a laboratory setting.

Reconstitution of Lyophilized Powder

GSK2795039 is typically supplied as a lyophilized powder and requires reconstitution before

use.

Materials:

GSK2795039 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Preparation: Ensure all work is performed in a clean, designated area, such as a laboratory
bench or a chemical fume hood if available.

Equilibration: Allow the vial of GSK2795039 to equilibrate to room temperature before
opening to prevent condensation.

Solvent Addition: Carefully add the calculated volume of DMSO to the vial to achieve the
desired stock concentration. GSK2795039 is soluble in DMSO.[7][8]

Dissolution: Gently vortex or sonicate the vial to ensure complete dissolution of the powder.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Labeling: Clearly label each aliquot with the compound name, concentration, date, and
storage conditions.

Storage: Store the stock solution aliquots at -20°C or -80°C for long-term stability.[7][8]
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Preparation of Working Solutions

Materials:

» GSK2795039 stock solution

o Appropriate cell culture medium or buffer

o Sterile tubes and pipette tips

Procedure:

e Thawing: Thaw a single aliquot of the GSK2795039 stock solution at room temperature.

 Dilution: Perform serial dilutions of the stock solution with the appropriate experimental buffer
or medium to achieve the desired final concentration.

e Mixing: Gently mix the working solution by pipetting or inverting the tube. Avoid vigorous
vortexing, which may cause degradation of the compound.

Use: Use the freshly prepared working solution immediately for your experiments.

Disposal Plan

Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.

Waste Segregation

All waste materials contaminated with GSK2795039 should be considered chemical waste and
segregated accordingly.
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Waste Type Disposal Container

Labeled solid chemical waste container (e.g.,

Solid Waste . . .
contaminated pipette tips, tubes, gloves)
Labeled liquid chemical waste container (e.g.,
Liquid Waste unused stock and working solutions,
contaminated media)
Labeled sharps container (e.g., contaminated
Sharps Waste

needles)

Disposal Procedure

e Collection: Collect all GSK2795039-contaminated waste in the appropriate, clearly labeled
containers.[9]

o Storage: Store waste containers in a designated, secondary containment area away from
incompatible materials.[9]

» Disposal: Dispose of the chemical waste through your institution's hazardous waste
management program.[10][11] Do not pour GSK2795039 solutions down the drain.[9] Empty,
rinsed containers may be disposed of in the regular trash after defacing the label, in
accordance with institutional guidelines.[11]

Experimental Protocols and Data

GSK2795039 is a selective inhibitor of NOX2, which is a key enzyme in the production of
reactive oxygen species (ROS).[2][12] It has been utilized in various in vitro and in vivo studies
to investigate the role of NOX2-mediated oxidative stress.

In Vitro Inhibition of NOX2

GSK2795039 has been shown to inhibit NOX2 activity in various cell-based assays.[12][13]

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b607802?utm_src=pdf-body
https://essr.umd.edu/about/environmental-affairs/regulated-waste/waste-disposal-guidelines/chemical-waste
https://essr.umd.edu/about/environmental-affairs/regulated-waste/waste-disposal-guidelines/chemical-waste
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/product/b607802?utm_src=pdf-body
https://essr.umd.edu/about/environmental-affairs/regulated-waste/waste-disposal-guidelines/chemical-waste
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/product/b607802?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4545375/
https://www.researchgate.net/publication/279729606_Discovery_of_GSK2795039_a_novel_small_molecule_NADPH_oxidase_2_inhibitor
https://www.benchchem.com/product/b607802?utm_src=pdf-body
https://www.researchgate.net/publication/279729606_Discovery_of_GSK2795039_a_novel_small_molecule_NADPH_oxidase_2_inhibitor
https://www.selleckchem.com/products/gsk2795039.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Typical
Assay Type Cell Line Concentration Effect
Range
) ) Inhibition of PMA-
_ Differentiated HL-60 ,
ROS Production I 10 nM - 10 uM stimulated ROS
cells
production.[12]
Human Reduction of PMA-
Oxygen Consumption Polymorphonuclear 1puM-100 puM stimulated oxygen

Neutrophils (PMNSs)

consumption.[12]

In Vivo Studies

GSK2795039 has demonstrated efficacy in animal models of diseases where NOX2-mediated

oxidative stress is implicated.

Administration

Animal Model Dosage Observed Effect
Route
Mouse Model of Acute ] Reduction in serum
N 100 mg/kg Intraperitoneal (IP)
Pancreatitis amylase levels.[14]
Abolished production
Mouse Model of Paw N ] ]
) Not Specified Systemic of ROS by activated
Inflammation
NOX2.[2][12]
Visualizations

Signaling Pathway of NOX2 Inhibition
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Caption: Mechanism of NOX2 inhibition by GSK2795039.

Experimental Workflow for In Vitro Assay
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Caption: General workflow for an in vitro NOX2 inhibition assay.

Logical Relationship of Safety Procedures
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Caption: Logical flow of safety procedures for handling GSK2795039.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.medchemexpress.com/GSK2795039.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4545375/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4545375/
https://www.addgene.org/protocols/ppe/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.westlab.com/blog/comprehensive-guide-to-lab-ppe-personal-protective-equipment
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.medkoo.com/products/32893
https://www.targetmol.com/compound/gsk2795039
https://essr.umd.edu/about/environmental-affairs/regulated-waste/waste-disposal-guidelines/chemical-waste
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.researchgate.net/publication/279729606_Discovery_of_GSK2795039_a_novel_small_molecule_NADPH_oxidase_2_inhibitor
https://www.selleckchem.com/products/gsk2795039.html
https://www.caymanchem.com/product/33777/gsk2795039
https://www.benchchem.com/product/b607802#personal-protective-equipment-for-handling-gsk2795039
https://www.benchchem.com/product/b607802#personal-protective-equipment-for-handling-gsk2795039
https://www.benchchem.com/product/b607802#personal-protective-equipment-for-handling-gsk2795039
https://www.benchchem.com/product/b607802#personal-protective-equipment-for-handling-gsk2795039
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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